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Compound of Interest

Compound Name: 3,4,5-Trihydroxybenzhydrazide
CAS No.: 5782-85-4
Cat. No.: B182992
Get Quote
. J

This guide provides a comprehensive overview of 3,4,5-Trihydroxybenzhydrazide, also
known as gallic hydrazide, tailored for researchers, scientists, and professionals in drug
development. The document details its chemical structure, physicochemical properties,
synthesis protocols, and potential applications.

Chemical Identity and Structure

3,4,5-Trihydroxybenzhydrazide is a hydrazide derivative of gallic acid.[1][2] It possesses a
benzene ring substituted with three hydroxyl groups and a hydrazide functional group, which
imparts it with versatile chemical properties and a wide range of biological activities.[2][3]

IUPAC Name: 3,4,5-trihydroxybenzohydrazide[4] Synonyms: Gallic hydrazide, 3,4,5-
Trihydroxybenzohydrazide[4][5] CAS Number: 5782-85-4[4][5]

The fundamental chemical identifiers are provided in the table below:
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Identifier Value

Molecular Formula C7HsN204[3][4][5]

inChi InChl=1S/C7H8N204/c8-9-7(13)3-1-
4(10)6(12)5(11)2-3/h1-2,10-12H,8H2,(H,9,13)[4]

InChlKey FBCVSPDPLQWYJV-UHFFFAOYSA-N[4]

Canonical SMILES C1=C(C=C(C(=C10)0)0)C(=0O)NN[4]

Physicochemical Properties

The key physicochemical properties of 3,4,5-Trihydroxybenzhydrazide are summarized in the
following table for easy reference and comparison.

Property Value Source
Molecular Weight 184.15 g/mol [3B1141[5]
Melting Point 295-298 °C [3][6]
Density 1.64 g/cm3 [31[6]
XLogP3-AA -0.3 [4]
Hydrogen Bond Donor Count 5 [5]
Hydrogen Bond Acceptor

C)(;untg p > ]
Rotatable Bond Count 1 [5]
Exact Mass 184.04840674 Da [4]
Topological Polar Surface Area  115.81 A2 [5]

Synthesis and Experimental Protocols

3,4,5-Trihydroxybenzhydrazide is typically synthesized from gallic acid or its esters.[1][6][7][8]
[9] The general synthetic approach involves the reaction of a gallic acid ester (such as methyl
gallate or ethyl gallate) with hydrazine hydrate.[6][7][8][9][10]
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This protocol describes a common laboratory-scale synthesis of 3,4,5-
Trihydroxybenzhydrazide.

Materials:

o Methyl gallate[6][9]

e Hydrazine hydrate[6][10]

o Ethanol (absolute)[1]

» Round-bottom flask

» Reflux condenser

e Stirring apparatus

« Filtration apparatus

Procedure:

e Dissolve methyl gallate in absolute ethanol in a round-bottom flask.

e Add hydrazine hydrate to the solution dropwise while stirring continuously.[7]
e The reaction mixture is then heated to reflux for approximately 3-9 hours.[1][11]

» Upon completion of the reaction, which can be monitored by thin-layer chromatography, the
mixture is cooled to room temperature.

e The resulting precipitate of 3,4,5-Trihydroxybenzhydrazide is collected by filtration.[1]

e The solid is washed thoroughly with cold ethanol to remove any unreacted starting materials
and impurities.[1]

e The purified product is then dried, for instance, by air-drying.[1]

A generalized workflow for the synthesis of 3,4,5-Trihydroxybenzhydrazide and its
subsequent derivatization is depicted in the diagram below.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b182992/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-5-trihydroxybenzhydrazide
https://www.benchchem.com/product/b182992/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-5-trihydroxybenzhydrazide
https://www.chemsrc.com/en/cas/5782-85-4_334772.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272127/
https://www.chemsrc.com/en/cas/5782-85-4_334772.html
https://www.researchgate.net/publication/279806468_Synthesis_of_3_4_5-Trihydroxybenzohydrazone_and_Evaluation_of_Their_Urease_Inhibition_Potential
https://pmc.ncbi.nlm.nih.gov/articles/PMC12142420/
https://patents.google.com/patent/CN1951911B/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC12142420/
https://patents.google.com/patent/CN1951911A/en
https://www.benchchem.com/product/b182992/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-5-trihydroxybenzhydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12142420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12142420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12142420/
https://www.benchchem.com/product/b182992/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-5-trihydroxybenzhydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Gallic Acid

"
(3,4,5-Trihydroxybenzoic acid) Esterification

Intermediate

Methanol I Methyl Gallate Hydrazinolysis Core Compound

[ [
_l 3,4,5-Trihydroxybenzhydrazide &

: eriviatives
H2S04 (catalyst) Hydrazine Hydrate Gallic Hydrazones
Aromatic Aldehyde T

Click to download full resolution via product page

Caption: Synthesis workflow of 3,4,5-Trihydroxybenzhydrazide and its derivatives.

Applications in Research and Drug Development

3,4,5-Trihydroxybenzhydrazide and its derivatives, particularly galloyl hydrazones, are of
significant interest in medicinal chemistry due to their broad spectrum of biological activities.
These compounds have demonstrated potential as:

e Anticancer agents: Studies have shown that these compounds exhibit cytotoxic activity
against various cancer cell lines.[2][9]

» Antioxidants: The phenolic hydroxyl groups contribute to their potent antioxidant properties.

[8]
e Enzyme inhibitors: Certain derivatives have shown excellent urease inhibition potential.[10]

» Antimicrobial agents: They have also been investigated for their antibacterial and antifungal
activities.[2]
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The versatile structure of 3,4,5-Trihydroxybenzhydrazide allows for the synthesis of a wide
array of derivatives, making it a valuable scaffold in the development of new therapeutic
agents.[3]

The logical relationship for the therapeutic potential of 3,4,5-Trihydroxybenzhydrazide
derivatives is outlined in the following diagram.
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Caption: Therapeutic potential of 3,4,5-Trihydroxybenzhydrazide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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